Cas no 683761-23-1 (4-benzyl(methyl)sulfamoyl-N-(1,3-thiazol-2-yl)benzamide)

• Product Name: 4-benzyl(methyl)sulfamoyl-N-(1,3-thiazol-2-yl)benzamide
• CAS No: 683761-23-1
• MF: C₁₈H₁₇N₃O₃S₂
• MW: 387.47588133812
• CID: 5994076
• PubChem ID: 5052750
• Update Time: 2025-06-09

4-benzyl(methyl)sulfamoyl-N-(1,3-thiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-benzyl(methyl)sulfamoyl-N-(1,3-thiazol-2-yl)benzamide
• 4-(N-benzyl-N-methylsulfamoyl)-N-(thiazol-2-yl)benzamide
• Benzamide, 4-[[methyl(phenylmethyl)amino]sulfonyl]-N-2-thiazolyl-
• AKOS024603179
• 4-[benzyl(methyl)sulfamoyl]-N-(1,3-thiazol-2-yl)benzamide
• 683761-23-1
• F1122-0676
• Oprea1_875905

• Inchi： 1S/C18H17N3O3S2/c1-21(13-14-5-3-2-4-6-14)26(23,24)16-9-7-15(8-10-16)17(22)20-18-19-11-12-25-18/h2-12H,13H2,1H3,(H,19,20,22)
• InChI Key： MALJAPVIZPLPLT-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CS1)(=O)C1=CC=C(S(N(C)CC2=CC=CC=C2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 387.07113376g/mol
• Monoisotopic Mass: 387.07113376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-benzyl(methyl)sulfamoyl-N-(1,3-thiazol-2-yl)benzamide

Introduction to 4-benzyl(methyl)sulfamoyl-N-(1,3-thiazol-2-yl)benzamide (CAS No. 683761-23-1) and Its Emerging Applications in Chemical Biology

4-benzyl(methyl)sulfamoyl-N-(1,3-thiazol-2-yl)benzamide, identified by the Chemical Abstracts Service Number (CAS No.) 683761-23-1, is a structurally sophisticated amide derivative that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to a class of molecules characterized by a benzamide core functionalized with a methylsulfamoyl group and an N-(1,3-thiazol-2-yl) moiety. The strategic arrangement of these chemical groups not only confers distinct physicochemical properties but also opens up diverse possibilities for therapeutic intervention and biochemical research.

The benzamide scaffold is well-documented for its role in drug design, often serving as a hinge-binding motif in protein-target interactions. In particular, the presence of the methylsulfamoyl group introduces a polar, charged entity that can enhance solubility while simultaneously engaging in hydrogen bonding or ionic interactions with biological targets. The thiazole ring, a heterocyclic component frequently encountered in bioactive molecules, contributes to the compound's overall stability and reactivity, making it an attractive candidate for further derivatization and functionalization.

Recent advancements in medicinal chemistry have highlighted the potential of thiazole derivatives as scaffolds for developing novel therapeutic agents. For instance, studies have demonstrated that thiazole-based compounds exhibit inhibitory activity against various enzymes and receptors implicated in metabolic disorders, infectious diseases, and cancer. The incorporation of a benzamide moiety into this framework further expands the pharmacological spectrum by allowing for selective binding to biological targets such as kinases, proteases, and transcription factors.

The methylsulfamoyl substituent at the 4-position of the benzyl group adds another layer of complexity to the molecule's interaction profile. This group is known to modulate both hydrophobicity and charge distribution, which can be critical for optimizing binding affinity and selectivity. Computational modeling studies have suggested that this modification may enhance the compound's ability to penetrate biological membranes while maintaining sufficient polarity for effective target engagement.

In light of these structural attributes, researchers have explored the 4-benzyl(methyl)sulfamoyl-N-(1,3-thiazol-2-yl)benzamide (CAS No. 683761-23-1) as a lead compound for drug discovery initiatives. Initial in vitro assays have revealed promising activities against several disease-relevant targets. Notably, preclinical investigations have indicated that derivatives of this class exhibit potent inhibitory effects on enzymes involved in inflammation pathways, suggesting potential applications in treating chronic inflammatory conditions such as rheumatoid arthritis and atherosclerosis.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards essential for biochemical applications. Key synthetic steps include nucleophilic substitution reactions to introduce the thiazole ring followed by amide bond formation between the benzyl(methyl)sulfamoyl group and the N-(1,3-thiazol-2-yl)benzamide moiety. Advances in catalytic methods have enabled more efficient and scalable production processes, facilitating its use in large-scale screening campaigns.

One particularly intriguing aspect of this molecule is its potential to serve as a probe for understanding enzyme mechanisms at atomic resolution. X-ray crystallographic studies have been conducted on complexes formed between this compound and target proteins, providing valuable insights into binding modes and allosteric effects. These structural determinations have guided medicinal chemists in designing next-generation analogs with improved pharmacokinetic profiles.

The growing interest in structure-based drug design has positioned 4-benzyl(methyl)sulfamoyl-N-(1,3-thiazol-2-yl)benzamide (CAS No. 683761-23-1) as a cornerstone compound in academic and industrial research labs alike. Its unique combination of chemical features makes it an ideal candidate for exploring novel therapeutic strategies across multiple therapeutic areas. As computational biology tools continue to evolve, so too does our ability to predict and validate the biological activity of such compounds with greater precision.

The future development of this compound may also benefit from interdisciplinary collaborations between synthetic chemists, biochemists, and clinicians. By integrating experimental data with machine learning models, researchers can accelerate the discovery pipeline while minimizing empirical trial-and-error approaches. This synergy is particularly crucial given the increasing complexity of biological systems being targeted by modern therapeutics.

In summary,4-benzyl(methyl)sulfamoyl-N-(1,3-thiazol-2-yl)benzamide represents a compelling example of how structural innovation can drive advancements in chemical biology. Its multifaceted pharmacophoric features offer numerous opportunities for developing next-generation therapeutics with improved efficacy and safety profiles. As research continues to uncover new applications for this molecule,CAS No. 683761-23-1 will undoubtedly remain at forefront of drug discovery efforts aimed at addressing unmet medical needs worldwide.